Cas no 7149-20-4 (phenol, 4,4'-sulfonylbis[2-nitro-)

• Product Name: phenol, 4,4'-sulfonylbis[2-nitro-
• CAS No: 7149-20-4
• MF: C₁₂H₈N₂O₈S
• MW: 340.265522003174
• CID: 847184
• PubChem ID: 237347
• Update Time: 2025-04-19

phenol, 4,4'-sulfonylbis[2-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-3-nitrophenyl)sulfonyl-2-nitrophenol
• 2,2'-dinitro-4,4'-sulfonyl-di-phenol
• 3,3'-Dinitro-4,4'-dihydroxy-diphenylsulfon
• 3,3'-Dinitro-4,4'-dihydroxydiphenylsulfone
• 3,3'-Dinitro-4,4'-dihydroxydiphenylsulphone
• 3.3'-Dinitro-4.4'-dioxy-diphenylsulfon
• 4,4'-sulfonylbis(2-nitrophenol)
• 4-[(4-hydroxy-3-nitrophenyl)sulfonyl]-2-nitrophenol
• AC1L5YLH
• AC1Q5AP7
• AC1Q785Q
• Bis-(3-nitro-4-hydroxy-phenyl)-sulfon
• NSC40763
• NSC689435
• ST4027569
• 7149-20-4
• 4-hydroxy-3-nitrophenyl sulfone
• NSC-40763
• DTXSID70285160
• CHEMBL1622618
• 4,4'-dihydroxy-3,3'-dinitrodiphenyl sulfone
• Z56756176
• NSC-689435
• phenol, 4,4'-sulfonylbis[2-nitro-
• AKOS000528613
• 4-(4-hydroxy-3-nitro-phenyl)sulfonyl-2-nitro-phenol
• SCHEMBL69006
• 4-(4-HYDROXY-3-NITROBENZENESULFONYL)-2-NITROPHENOL

• Inchi： 1S/C12H8N2O8S/c15-11-3-1-7(5-9(11)13(17)18)23(21,22)8-2-4-12(16)10(6-8)14(19)20/h1-6,15-16H
• InChI Key： VKCVEIUNYZTNAK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])O)(C1C=CC(=C(C=1)[N+](=O)[O-])O)(=O)=O

Computed Properties

• Exact Mass: 340.00014
• Monoisotopic Mass: 340
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 1.715
• Boiling Point: 546.2°C at 760 mmHg
• Flash Point: 284.1°C
• Refractive Index: 1.685
• PSA: 160.88
• LogP: 3.87420